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Compound of Interest

Compound Name: Ipatasertib dihydrochloride

Cat. No.: B608117 Get Quote

Essential Safety and Handling Guide for Ipatasertib
Dihydrochloride
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Ipatasertib dihydrochloride. The following procedural

guidance outlines the necessary personal protective equipment (PPE), safe handling practices,

and disposal methods to ensure a secure laboratory environment.

Ipatasertib dihydrochloride is a potent, orally bioavailable inhibitor of the serine/threonine

protein kinase Akt (protein kinase B), targeting Akt1, Akt2, and Akt3 isoforms.[1][2][3][4] It plays

a crucial role in cancer research by inhibiting the PI3K/Akt signaling pathway, which is

frequently dysregulated in tumorigenesis, thereby inducing tumor cell apoptosis and inhibiting

proliferation.[5][6][7][8]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling Ipatasertib dihydrochloride. The following table summarizes the recommended

equipment.
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PPE Category Item Specifications and Use

Eye and Face Protection
Safety glasses with side

shields or goggles

Essential to protect against

splashes and airborne

particles. A face shield may be

required for procedures with a

high risk of splashing.[9][10]

[11]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Wear two pairs of

chemotherapy-tested gloves.

[10][11] Ensure gloves are of a

suitable thickness and integrity.

Change gloves immediately if

contaminated, torn, or

punctured.[12]

Body Protection
Laboratory coat or impervious

gown

A disposable, poly-coated

gown with long sleeves and

elastic or knitted cuffs that

closes in the back is required

to protect skin and clothing

from contamination.[9][10][11]

Respiratory Protection
NIOSH-certified N95 respirator

or higher

Required when handling the

powder form of the compound,

especially outside of a primary

containment device like a fume

hood, to prevent inhalation of

dust particles.[9][11][13]

Safe Handling and Operational Plan
Adherence to a strict operational workflow is crucial for safely handling Ipatasertib
dihydrochloride from receipt to disposal.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leakage.
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Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[9]

[13] For long-term storage, refer to the manufacturer's recommendations, which are typically

at -20°C or -80°C.[9][13]

Preparation and Handling:

All handling of the powdered compound should be conducted in a designated area,

preferably within a chemical fume hood or a biological safety cabinet, to minimize inhalation

exposure.[13]

Ensure adequate ventilation in the work area.[13][14]

Avoid the formation of dust and aerosols.[9][14]

Use dedicated equipment (spatulas, weighing paper, etc.) and decontaminate it after each

use.

Accidental Spills:

In case of a spill, evacuate the area and prevent others from entering.

Wear appropriate PPE, including double gloves, a gown, eye protection, and a respirator,

before cleaning the spill.

Absorb liquid spills with an inert material and collect powder spills carefully to avoid

generating dust.

Place all contaminated materials into a sealed container for hazardous waste disposal.[9]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[9][13]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with soap and water. Seek medical attention if irritation develops.[9][13]
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Inhalation: Move the exposed person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[13]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[9][13]

Disposal Plan
All waste materials contaminated with Ipatasertib dihydrochloride must be treated as

hazardous waste.

Contaminated Materials: Used PPE (gloves, gowns, etc.), disposable labware, and cleaning

materials should be collected in a designated, labeled, and sealed hazardous waste

container.

Unused Compound: Dispose of any unused Ipatasertib dihydrochloride in accordance with

local, state, and federal regulations for hazardous chemical waste. Do not dispose of it down

the drain or in the regular trash.[9][13]

Visualizing Key Processes
To further clarify the procedural and biological context of working with Ipatasertib
dihydrochloride, the following diagrams illustrate the safe handling workflow and the targeted

signaling pathway.
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Caption: Safe handling workflow for Ipatasertib dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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